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Unraveling "C10-200": Clarification Required for
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Compound of Interest

Compound Name: C10-200

Cat. No.: B15574644

Providing detailed application notes and protocols for the compound designated as "C10-200"
is currently not possible due to the ambiguity surrounding its identity. Initial research indicates
that "C10-200" is not a standard or widely recognized nomenclature for a specific molecule in
publicly available scientific literature and chemical databases.

The search for "C10-200" has yielded information on two distinct entities which could be
misinterpreted:

e C10: This term commonly refers to Sodium Caprate, a medium-chain fatty acid salt that has
been investigated as a penetration enhancer for drug delivery. In a different biological
context, C10 can also refer to Chemokine (C-C motif) ligand 10, a small cytokine involved in
immune responses.

e CDZ200: This is a cell surface glycoprotein that plays a significant role in immune regulation
by interacting with its receptor, CD200R1. The CD200-CD200R1 signaling pathway is a key
area of research in immunology and oncology.

Without a precise chemical name, CAS number, or reference to a specific publication, it is
impossible to determine the nature of "C10-200" and subsequently provide accurate and
reliable information regarding its recommended concentrations for in vitro assays, experimental
protocols, and associated signaling pathways.

To proceed with this request, the following information is required:
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The full chemical name of "C10-200".

The Chemical Abstracts Service (CAS) registry number.

Any known synonyms or alternative names for the compound.

A reference to a scientific publication or patent where "C10-200" is described.

Once the identity of "C10-200" is clarified, it will be possible to conduct a targeted search for
the relevant scientific data to generate the requested detailed application notes and protocols,
including quantitative data tables, experimental methodologies, and signaling pathway
diagrams.

 To cite this document: BenchChem. [Unraveling "C10-200": Clarification Required for In Vitro
Assay Recommendations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574644#recommended-c10-200-concentration-for-
in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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